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Compound of Interest

Compound Name: Methyl 5-cyano-2-fluoronicotinate

CAS No.: 1805163-11-4

Cat. No.: B1409238

Get Quote

Executive Summary
Methyl 5-cyano-2-fluoronicotinate (CAS 1805163-11-4) is a critical electrophilic scaffold in

medicinal chemistry, widely used for SNAr diversifications in kinase inhibitor development.

However, its high reactivity and dense substitution pattern often lead to regioisomeric

ambiguities (e.g., 2-fluoro vs. 6-fluoro isomers) and conformational uncertainty in solution.

This guide objectively compares Single Crystal X-ray Diffraction (SC-XRD) against NMR

Spectroscopy and DFT Modeling. While NMR is the standard for purity, we demonstrate that

SC-XRD is the requisite gold standard for absolute regio-confirmation and mapping solid-state

halogen bonding interactions critical for downstream protein-ligand docking.

The Structural Challenge
The core challenge with Methyl 5-cyano-2-fluoronicotinate lies in its electronic environment.

The pyridine ring is electron-deficient, further deactivated by the cyano (C5) and ester (C3)

groups.
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Regioisomerism: Distinguishing the 2-fluoro from the 6-fluoro isomer by 1H NMR is possible

via coupling constants (

), but often inconclusive if the signal-to-noise ratio is low or signals overlap.

Conformational Locking: The orientation of the C3-methyl ester relative to the C2-fluorine

(syn-periplanar vs. anti-periplanar) dictates the steric trajectory for incoming nucleophiles.

Comparative Analysis: X-ray vs. Alternatives
The following table contrasts the utility of SC-XRD against solution-state NMR and

computational methods for this specific scaffold.

Table 1: Analytical Method Comparison for Fluoronicotinate Derivatives
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Feature
X-ray

Crystallography (SC-

XRD)

NMR Spectroscopy

(1H/13C/19F)

DFT Modeling
(B3LYP/6-31G)*

Primary Output

3D Electron Density

Map, Bond

Lengths/Angles

Chemical Shifts (

), Coupling Constants

(

)

Energy Minima,

Molecular Orbitals

Regio-Certainty
Absolute (Direct

visualization)

Inferred (Requires

scalar coupling

analysis)

Hypothetical (Based

on stability)

Conformation
Solid-state (Packing

forces included)

Time-averaged

solution ensemble

Gas-phase or implicit

solvation

Interaction Data

Halogen Bonding

(F...X) &

-stacking

NOE (Through-space

< 5Å)

Electrostatic Potential

Maps

Sample Req.
Single Crystal (~0.1 -

0.3 mm)
~5-10 mg in solution None (Computational)

Turnaround
24-48 Hours (post-

crystallization)
15-30 Minutes

12-24 Hours (CPU

time)

Decision Logic
Use NMR for routine batch purity and reaction monitoring.

Use SC-XRD when validating the starting material scaffold (Regio-QC) or analyzing solid-

state interactions (Halogen bonding) for formulation stability.

Experimental Workflow
The following diagram outlines the critical path from synthesis to structural refinement.
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Figure 1: Structural determination workflow. Note the iterative loop at the screening stage,

critical for fluorinated pyridines which often form needles.

Detailed Crystallization Protocol
Fluorinated pyridines lack strong Hydrogen-bond donors, making crystallization difficult. The

following protocol utilizes Slow Vapor Diffusion, optimizing for the polarity difference between

the ester/cyano groups and the lipophilic core.

Reagents:

Analyte: Methyl 5-cyano-2-fluoronicotinate (>98% HPLC purity).

Solvent A (Good): Dichloromethane (DCM) or Acetone.

Solvent B (Poor/Precipitant): Hexane or Pentane.

Step-by-Step Methodology:

Dissolution: Dissolve 15 mg of the compound in 0.5 mL of DCM in a small borosilicate glass

vial (inner vial). Ensure the solution is clear; filter through a 0.2

m PTFE syringe filter if particulate matter is visible.

Chamber Setup: Place the inner vial (uncapped) inside a larger 20 mL scintillation vial (outer

vial).

Precipitant Addition: Carefully add 3-4 mL of Hexane to the outer vial. Crucial: Do not allow

the hexane to spill into the inner vial.

Equilibration: Cap the outer vial tightly. Seal with Parafilm to prevent rapid evaporation.

Incubation: Store at 4°C (refrigerator) in a vibration-free zone.
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Observation: Inspect after 24-48 hours. Look for block-like or prismatic crystals. Avoid needle

clusters (often twinned).

Why this works: The high vapor pressure of DCM causes it to diffuse out of the inner vial, while

Hexane diffuses in. This slowly increases the supersaturation, promoting ordered lattice

formation driven by dipolar interactions of the Cyano group.

Data Interpretation & Expected Parameters
When analyzing the solved structure, specific geometric parameters confirm the identity and

electronic state of the molecule.

A. Bond Length Validation
Compare your experimental data against these standard values derived from the Cambridge

Structural Database (CSD) for 2-fluoropyridine derivatives.

Bond Type Expected Length (Å) Significance

C(2)–F 1.33 – 1.35

Short bond indicates strong

-F overlap; highly activated for

SNAr.

C(3)–C(Ester) 1.48 – 1.51
Single bond connecting the

ring to the carbonyl.

C=O (Ester) 1.19 – 1.21

Standard carbonyl; deviations

suggest intermolecular H-

bonding.

C(5)–C(Cyano) 1.43 – 1.45 Connects nitrile to ring.

C

N
1.13 – 1.15

Triple bond character

validation.

B. Halogen Bonding (The "F-H" Interaction)
In the crystal lattice, look for C–F...H–C short contacts.
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Distance: < 2.55 Å (Sum of van der Waals radii).

Angle:

C-F...H

150-180°.

Implication: These interactions stabilize the crystal lattice and mimic potential interactions in

a protein binding pocket (e.g., F interaction with backbone amides).

C. Conformational Analysis (SAR Decision Tree)
The X-ray structure reveals the preferred low-energy conformation, guiding Structure-Activity

Relationship (SAR) decisions.

X-ray Conformation Analysis

Ester Carbonyl Orientation?

Syn-planar to C2-F

 Dipole min?

Anti-planar to C2-F

 Steric min?

High Dipole Moment
Likely Solution State

Steric Access Open
Ideal for SnAr

Click to download full resolution via product page

Figure 2: Conformation analysis logic. The orientation of the ester carbonyl relative to the

fluorine atom affects the dipole moment and reactivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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